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Compound of Interest

Compound Name:
3,5-Dimethylbenzenesulfonyl

chloride

Cat. No.: B1301094 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylbenzenesulfonyl Chloride
For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical information for handling 3,5-
Dimethylbenzenesulfonyl chloride (CAS No. 2905-27-3). Adherence to these procedures is

essential for ensuring personal safety and proper management of this chemical in a research

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dimethylbenzenesulfonyl chloride is a corrosive and lachrymatory (tear-inducing)

compound that can cause severe skin burns and eye damage.[1][2] It is also harmful if

swallowed and may cause respiratory irritation.[3][4] Therefore, stringent adherence to PPE

protocols is mandatory.

Core PPE Requirements:

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes.[2][3][5] Standard safety glasses are insufficient.
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Skin Protection: A complete suit protecting against chemicals is required.[5] Wear

appropriate protective gloves and clothing to prevent skin exposure.[3] Disposable gloves

are often preferred due to the difficulty of proper decontamination of reusable items.[6]

Respiratory Protection: All handling of 3,5-Dimethylbenzenesulfonyl chloride must be

conducted in a properly functioning chemical fume hood.[1][3] If exposure limits are

exceeded or irritation is experienced, a NIOSH/MSHA or European Standard EN 149

approved respirator with an acid gas filter is necessary.[3]

Footwear: Safety footwear that covers and protects the entire foot is required in areas where

this chemical is handled or stored.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for 3,5-Dimethylbenzenesulfonyl
chloride.

Property Value

Molecular Formula C₈H₉ClO₂S

Molecular Weight 204.67 g/mol

Appearance
Colorless to pale yellow liquid or crystalline

powder

Melting Point 92-94 °C

Boiling Point 302.3 °C at 760 mmHg

Density 1.29 g/cm³

Flash Point 128 °C / 262.4 °F

Autoignition Temperature 450 °C / 842 °F

Note: Physical properties can vary slightly between sources.[1]
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A systematic approach to handling and storage is crucial for minimizing risk.

Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[8]

Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[1][3]

Personal Protective Equipment: Don the required PPE as outlined in Section 1 before

opening the container.

Dispensing: Open containers carefully and dispense the required amount slowly to avoid

splashing or creating dust.

After Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat,

drink, or smoke in the work area.[3]

Storage Protocol:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed and store locked up.[2][3]

The substance is moisture-sensitive; handle and store under an inert atmosphere if possible.

[3]

Incompatible materials include strong oxidizing agents and strong bases.[3]

Disposal Plan
Proper disposal of 3,5-Dimethylbenzenesulfonyl chloride and contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Isopropylbenzenesulfonyl_chloride.pdf
https://www.smolecule.com/products/s715015
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-5-dimethylbenzenesulfonyl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148482500&countryCode=US&language=en
https://www.benchchem.com/product/b1301094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: Collect waste 3,5-Dimethylbenzenesulfonyl chloride and any

contaminated materials (e.g., gloves, absorbent pads) in a suitable, closed, and properly

labeled container.

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant.

[3][9] All disposal activities must be in accordance with local, state, and federal regulations.

Do not release into the environment.[3]

Emergency Spill Response Workflow
The following diagram outlines the procedural steps for responding to a spill of 3,5-
Dimethylbenzenesulfonyl chloride.
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Workflow for 3,5-Dimethylbenzenesulfonyl Chloride Spill

Immediate Actions

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect and Place in a Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Spill Response Workflow for 3,5-Dimethylbenzenesulfonyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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